Cas no 38520-30-8 (Oxiraneundecanoic acid, 3-pentyl-, methyl ester, cis-)

• Product Name: Oxiraneundecanoic acid, 3-pentyl-, methyl ester, cis-
• CAS No: 38520-30-8
• MF: C₁₉H₃₆O₃
• MW: 312.48734664917
• CID: 1489906
• PubChem ID: 71360559
• Update Time: 2025-04-21

Oxiraneundecanoic acid, 3-pentyl-, methyl ester, cis- Chemical and Physical Properties

Names and Identifiers

• Oxiraneundecanoic acid, 3-pentyl-, methyl ester, cis-
• methyl 11-[(2S,3R)-3-pentyloxiran-2-yl]undecanoate
• 38520-30-8
• DTXSID30784346

• Inchi： 1S/C19H36O3/c1-3-4-11-14-17-18(22-17)15-12-9-7-5-6-8-10-13-16-19(20)21-2/h17-18H,3-16H2,1-2H3/t17-,18+/m1/s1
• InChI Key： CJIHQKTUUVMNSU-MSOLQXFVSA-N
• SMILES： O1[C@H](CCCCC)[C@@H]1CCCCCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 312.26658
• Monoisotopic Mass: 312.26644501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.83